Cas no 5147-17-1 (3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione)

• Product Name: 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione
• CAS No: 5147-17-1
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 2037279
• PubChem ID: 44198062
• Update Time: 2025-07-27

3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-3-benzyl-6-(4-hydroxybenzyl)piperazine-2,5-dione
• cyclo(FY)
• cyclo(L-phenylalanyl-L-tyrosine)
• cyclo(L-Tyr-L-Phe)
• cyclo(Phe-Tyr)
• cyclo-(Phe-Tyr)
• cYF
• Cyclo(Tyr-Phe)
• 3-benzyl-6-[(4-hydroxyphenyl)methyl]piperazine-2,5-dione
• 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione
• DTXSID001346099
• 5147-17-1
• 3-Benzyl-6-(4-hydroxybenzyl)piperazine-2,5-dione
• FS-6948
• SCHEMBL13563456

• Inchi： 1S/C18H18N2O3/c21-14-8-6-13(7-9-14)11-16-18(23)19-15(17(22)20-16)10-12-4-2-1-3-5-12/h1-9,15-16,21H,10-11H2,(H,19,23)(H,20,22)
• InChI Key： GRWVBLRIPRGGPD-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(=CC=2)O)NC(C(CC2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione

Comprehensive Overview of 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione (CAS No. 5147-17-1)

3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione (CAS No. 5147-17-1) is a specialized organic compound belonging to the piperazinedione family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of both benzyl and hydroxybenzyl groups in its molecular framework makes it a subject of interest for drug discovery and development.

In recent years, researchers have focused on piperazinedione derivatives for their role in modulating biological pathways. The compound 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione is particularly notable for its potential as a building block in the synthesis of bioactive molecules. Its CAS No. 5147-17-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The growing interest in small-molecule therapeutics has propelled the study of compounds like 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione. Researchers are exploring its interactions with enzymes and receptors, aiming to develop novel treatments for chronic diseases. The compound's hydroxybenzyl moiety is particularly intriguing, as it may contribute to enhanced solubility and bioavailability—a key consideration in modern drug design.

From a synthetic chemistry perspective, CAS No. 5147-17-1 represents a valuable intermediate. Its piperazinedione core offers versatility for further functionalization, making it a sought-after reagent in combinatorial chemistry libraries. Laboratories specializing in peptidomimetics and heterocyclic compounds often include this molecule in their research portfolios.

Environmental and safety profiles of 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione have also been subjects of investigation. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for this compound. Its benzyl-protected groups offer stability during reactions while allowing for selective deprotection—a feature highly valued in multi-step synthetic processes.

The analytical characterization of 5147-17-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research applications. The hydroxybenzyl substituent in particular generates distinctive spectral signatures that aid in compound identification.

In the context of drug discovery trends, 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione aligns with current interests in targeted protein degradation and allosteric modulation. Its molecular architecture suggests potential as a scaffold for developing proteolysis targeting chimeras (PROTACs), an emerging therapeutic modality. This connection to cutting-edge research areas enhances the compound's visibility in scientific literature.

Industrial applications of CAS No. 5147-17-1 extend beyond pharmaceuticals. The compound finds use in materials science, particularly in the development of functional polymers with specific thermal and mechanical properties. Its piperazinedione ring system can influence polymer chain interactions, offering opportunities to engineer materials with tailored characteristics.

Quality control standards for 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione have become increasingly stringent. Suppliers now provide detailed certificates of analysis that include information on residual solvents, heavy metal content, and chromatographic purity. This transparency supports Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP) compliance in research and production settings.

Future research directions for 5147-17-1 may explore its potential in bioconjugation chemistry and prodrug development. The reactive sites on the piperazinedione framework offer possibilities for creating drug-delivery systems or diagnostic agents. Such applications would leverage the compound's stability while enabling controlled release or targeted action.

In summary, 3-Benzyl-6-(4-hydroxybenzyl)-2,5-piperazinedione (CAS No. 5147-17-1) represents a multifaceted compound with diverse scientific applications. Its significance spans from fundamental organic chemistry to advanced therapeutic development, reflecting the interconnected nature of modern chemical research. As investigation continues, this molecule will likely maintain its position as a valuable tool in both academic and industrial laboratories.